Cas no 151872-44-5 (2'H-[5,6]Fullereno-C60-Ih-[1,9-c]pyrrole,1',5'-dihydro-1'-methyl-)
2'H-[5,6]Fullereno-C60-Ih-[1,9-c]pyrrole,1',5'-dihydro-1'-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2'H-[5,6]Fullereno-C60-Ih-[1,9-c]pyrrole,1',5'-dihydro-1'-methyl-
- N-METHYLFULLEROPYRROLIDINE
- MFP MPC60 NMPC60
- MFP
- MPC60
- NMPC60
- 151872-44-5
- MFP, MPC60, NMPC60
- N-Methylfulleropyrrolidine 99% (HPLC)
-
- Inchi: InChI=1S/C63H7N/c1-64-2-62-58-50-42-32-22-14-6-4-5-8-12-10(6)18-26-20(12)30-24-16(8)17-9(5)13-11-7(4)15(14)23-29-19(11)27-21(13)31-25(17)35-34(24)44-38(30)48-40(26)46(36(42)28(18)22)54(58)56(48)60-52(44)53-45(35)39(31)49-41(27)47-37(29)43(33(23)32)51(50)59(62)55(47)57(49)61(53)63(60,62)3-64/h2-3H2,1H3
- InChI Key: RRGRTDJCTHAYIN-UHFFFAOYSA-N
- SMILES: CN1CC23C4C5=C6C7C8C9=C%10C%11C%12=C%13C%14=C%15C=%11C9=C9C%11=C%15C%15C%14=C%14C%16=C%13C%13C%12=C%12C%10=C%10C=8C6=C6C8=C%10C%12=C%10C=%13C%12=C%16C%13=C%14C%14C=%15C%15C%11=C(C=79)C5=C2C=%15C=%14C2=C%13C5C%12=C%10C8=C(C=46)C=5C32C1
Computed Properties
- Exact Mass: 777.05800
- Monoisotopic Mass: 777.057849228g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 64
- Rotatable Bond Count: 0
- Complexity: 3830
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 15.9
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24000
- LogP: 16.17730
2'H-[5,6]Fullereno-C60-Ih-[1,9-c]pyrrole,1',5'-dihydro-1'-methyl- Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
2'H-[5,6]Fullereno-C60-Ih-[1,9-c]pyrrole,1',5'-dihydro-1'-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 668184-100MG |
2'H-[5,6]Fullereno-C60-Ih-[1,9-c]pyrrole,1',5'-dihydro-1'-methyl- |
151872-44-5 | 100mg |
¥2696.15 | 2023-11-30 | ||
| BAI LING WEI Technology Co., Ltd. | 788962-100MG |
N-Methylfulleropyrrolidine, 98% |
151872-44-5 | 98% | 100MG |
¥ 5638 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | A01788962-100mg |
2'H-[5,6]Fullereno-C60-Ih-[1,9-c]pyrrole,1',5'-dihydro-1'-methyl- |
151872-44-5 | 98% | 100mg |
¥5638 | 2023-11-24 | |
| BAI LING WEI Technology Co., Ltd. | J30668184-100mg |
N-Methylfulleropyrrolidine |
151872-44-5 | 99% (HPLC) | 100mg |
¥5935 | 2023-11-24 |
2'H-[5,6]Fullereno-C60-Ih-[1,9-c]pyrrole,1',5'-dihydro-1'-methyl- Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 2'H-[5,6]Fullereno-C60-Ih-[1,9-c]pyrrole,1',5'-dihydro-1'-methyl-
Professional Introduction to Compound with CAS No. 151872-44-5 and Product Name: 2'H-[5,6]Fullereno-C60-Ih-[1,9-c]pyrrole,1',5'-dihydro-1'-methyl-
The compound with the CAS number 151872-44-5 and the product name 2'H-[5,6]Fullereno-C60-Ih-[1,9-c]pyrrole,1',5'-dihydro-1'-methyl, represents a cutting-edge molecule in the field of chemobiomedicine. This compound belongs to a class of advanced fullerene derivatives, which have garnered significant attention due to their unique structural and functional properties. The integration of fullerene-C60 with [1,9-c]pyrrole creates a novel scaffold that exhibits promising applications in pharmaceuticals, materials science, and nanotechnology.
In recent years, the research on fullerenes has expanded dramatically, particularly in the context of their biological interactions and potential therapeutic applications. Fullerenes, especially C60, are known for their high stability, unique electronic properties, and ability to interact with biological molecules. The derivative 2'H-[5,6]Fullereno-C60-Ih-[1,9-c]pyrrole,1',5'-dihydro-1'-methyl, leverages these properties by incorporating a pyrrole ring, which enhances its solubility and bioavailability. This modification has opened new avenues for drug design and development.
The structural composition of this compound is highly intriguing. The presence of fullerene-C60 provides a robust framework that can be functionalized for targeted interactions with biological systems. The addition of [1,9-c]pyrrole introduces nitrogen-rich heterocycles, which are known to participate in hydrogen bonding and π-stacking interactions. These features make the compound an excellent candidate for developing novel therapeutic agents that can interact with proteins, DNA, and other biomolecules.
One of the most exciting aspects of this compound is its potential in photodynamic therapy (PDT). Fullerenes have been shown to generate reactive oxygen species (ROS) under light irradiation, which can selectively damage cancer cells. The pyrrole moiety further enhances this property by improving the compound's ability to absorb light at specific wavelengths. Recent studies have demonstrated that derivatives of fullerene-C60 can be used to develop photosensitizers that are highly effective in killing cancer cells while minimizing damage to healthy tissues.
Another significant area of research involves the use of 2'H-[5,6]Fullereno-C60-Ih-[1,9-c]pyrrole,1',5'-dihydro-1'-methyl in material science. Fullerenes are known for their exceptional mechanical strength and electrical conductivity, making them ideal candidates for use in advanced materials. The incorporation of pyrrole into the fullerene structure enhances these properties further, leading to materials with improved performance characteristics. For instance, this compound has been explored as a component in organic electronics, where it exhibits superior charge transport properties compared to traditional organic semiconductors.
The pharmaceutical applications of this compound are also quite promising. The ability of fullerenes to cross cell membranes makes them attractive for drug delivery systems. By functionalizing the fullerene core with bioactive molecules like pyrrole derivatives, researchers can develop targeted drug delivery platforms that improve therapeutic efficacy while reducing side effects. Preliminary studies have shown that 2'H-[5,6]Fullereno-C60-Ih-[1,9-c]pyrrole,1',5'-dihydro-1'-methyl can effectively deliver payloads to cancer cells, triggering apoptosis without harming normal cells.
In conclusion,2'H-[5,6]Fullereno-C60-Ih-[1,9-c]pyrrole,1',5'-dihydro-1'-methyl is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structure combines the stability and biological interaction properties of fullerenes with the enhanced solubility and bioactivity provided by pyrrole derivatives. As research continues to uncover new applications for this compound, fullerenes will undoubtedly play an increasingly important role in advancing our understanding and treatment of various diseases.
151872-44-5 (2'H-[5,6]Fullereno-C60-Ih-[1,9-c]pyrrole,1',5'-dihydro-1'-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)